Cas no 4015-16-1 (1,3,5-tripropyl-1,3,5-triazine-2,4,6(1H,3H,5H)-trione)

1,3,5-tripropyl-1,3,5-triazine-2,4,6(1H,3H,5H)-trione structure
4015-16-1 structure
Product Name:1,3,5-tripropyl-1,3,5-triazine-2,4,6(1H,3H,5H)-trione
CAS No:4015-16-1
MF:C12H21N3O3
MW:255.31344294548
CID:925374
PubChem ID:77630
Update Time:2025-04-19

1,3,5-tripropyl-1,3,5-triazine-2,4,6(1H,3H,5H)-trione Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-tripropyl-1,3,5-triazine-2,4,6(1H,3H,5H)-trione
    • 1,3,5-tripropyl-1,3,5-triazinane-2,4,6-trione
    • TPIC
    • DTXSID60193164
    • 4015-16-1
    • NS00048587
    • EINECS 223-668-7
    • SCHEMBL331903
    • OFHWSHGIZXHMJP-UHFFFAOYSA-N
    • Inchi: 1S/C12H21N3O3/c1-4-7-13-10(16)14(8-5-2)12(18)15(9-6-3)11(13)17/h4-9H2,1-3H3
    • InChI Key: OFHWSHGIZXHMJP-UHFFFAOYSA-N
    • SMILES: O=C1N(C(N(C(N1CCC)=O)CCC)=O)CCC

Computed Properties

  • Exact Mass: 255.15843
  • Monoisotopic Mass: 255.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 60.9A^2

Experimental Properties

  • Density: 1.103
  • Boiling Point: 361.5°C at 760 mmHg
  • Flash Point: 147.4°C
  • Refractive Index: 1.489
  • PSA: 60.93
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